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Compound of Interest

Compound Name: 4-Methoxycinnamyl alcohol

Cat. No.: B1239260

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information and a step-by-step procedure for the safe
disposal of 4-Methoxycinnamyl alcohol.

Physicochemical and Hazard Data

A comprehensive understanding of the properties of 4-Methoxycinnamyl alcohol is the first
step toward safe handling. The following table summarizes key quantitative data for this

compound.
Property Value
Molecular Formula C10H1202
Molecular Weight 164.20 g/mol
Melting Point 22-25°C/[72-77 °F[1]
Boiling Point 259 °C /498 °F[1]
Flash Point 146 °C / 294.8 °F[2]
Density 1.113 g/lcm3 at 25 °C/ 77 °F[1]
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Hazard Summary: 4-Methoxycinnamyl alcohol is classified as a skin irritant, may cause an
allergic skin reaction, and causes serious eye irritation.[1][3] It is also considered harmful to
aquatic life.[1][3]

Personal Protective Equipment (PPE) and Handling

Before handling 4-Methoxycinnamyl alcohol, ensure that the following personal protective
equipment is worn:

» Eye Protection: Chemical safety goggles or a face shield.[4]
o Hand Protection: Compatible chemical-resistant gloves.[4]
o Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[5]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation of any vapors or mists.[4] Avoid contact with skin and eyes.[4]

Step-by-Step Disposal Procedure

The primary method for the disposal of 4-Methoxycinnamyl alcohol is through an approved
hazardous waste disposal program. Do not dispose of this chemical down the drain or in the
regular trash.

1. Waste Collection:

o Collect waste 4-Methoxycinnamyl alcohol, including any contaminated materials (e.g.,
paper towels, gloves), in a designated and compatible waste container.

e The container must be made of a material that will not react with the chemical.

o Ensure the container is in good condition and has a tightly sealing lid.[6]

2. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Methoxycinnamyl Alcohol".

« Indicate the approximate quantity of the waste.

 Include the date when the waste was first added to the container.[6]
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3. Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials such as strong oxidizing agents, acids, and bases.[5]
« Store the container in secondary containment to prevent spills.

4. Disposal Request:

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.[4]
» Follow all institutional and local regulations for hazardous waste disposal.

5. Empty Container Disposal:

e Thoroughly rinse empty containers of 4-Methoxycinnamyl alcohol with a suitable solvent
(e.g., ethanol or acetone).

e The first rinseate must be collected and disposed of as hazardous waste.[7] For highly toxic
substances, the first three rinses should be collected.[7]

 After thorough rinsing and drying, deface or remove the original label.[8] The container can
then be disposed of as non-hazardous waste or recycled according to your institution's
policies.[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Methoxycinnamyl alcohol.
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4-Methoxycinnamyl Alcohol Waste Generated
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Caption: Disposal workflow for 4-Methoxycinnamyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 4-Methoxycinnamyl Alcohol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239260#4-methoxycinnamyl-alcohol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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